N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide
• InChI: InChI=1S/C11H14N2O4/c1-7(2)11(14)12-9-5-4-8(13(15)16)6-10(9)17-3/h4-7H,1-3H3,(H,12,14)
• InChI Key: RTEFVLNZMKRVJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])OC
• Molecular Formula: C11H14N2O4
• Molecular Weight: 238.24 g/mol

Description

N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide (MNPA) is a chemical compound that belongs to the class of amides. It is a yellow crystalline powder that is used in scientific research for its various applications. MNPA has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide is not fully understood. However, it is believed to act as an acetylcholinesterase inhibitor. Acetylcholinesterase is an enzyme that breaks down acetylcholine, a neurotransmitter in the brain. By inhibiting this enzyme, N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide may increase the levels of acetylcholine, which can lead to improved cognitive function.
Biochemical and Physiological Effects:
N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide has been shown to have biochemical and physiological effects. In vitro studies have shown that N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide inhibits acetylcholinesterase activity in a dose-dependent manner. In vivo studies have shown that N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide can improve cognitive function in animal models. N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It can be used as a substrate for the development of new analytical methods. However, N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide has some limitations. It is a relatively expensive compound, and its synthesis requires specialized equipment and expertise.

Future Directions

There are several future directions for the use of N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide in scientific research. N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide can be used as a lead compound for the development of new acetylcholinesterase inhibitors for the treatment of Alzheimer's disease. N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide can also be used as a substrate for the development of new analytical methods for the determination of amides in different matrices. Further studies are needed to fully understand the mechanism of action and physiological effects of N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide.

Synthesis Methods

N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide can be synthesized using different methods. One of the commonly used methods is the reaction between 2-methoxy-4-nitrobenzoyl chloride and 2-methylpropan-2-amine. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide has been used in scientific research for various applications. It has been used as a substrate for the development of new analytical methods for the determination of amides in different matrices. N-(2-methoxy-4-nitrophenyl)-2-methylpropanamide has also been used in the synthesis of new compounds with potential biological activities.